Cas no 852137-05-4 (2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide)

• Product Name: 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide
• CAS No: 852137-05-4
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 6136982
• PubChem ID: 5157124
• Update Time: 2025-06-08

2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide
• 2-cyclohexyl-N-((1,2-dimethyl-1H-indol-5-yl)methyl)acetamide
• Cyclohexaneacetamide, N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-
• 852137-05-4
• IDI1_009469
• 2-cyclohexyl-N-[(1,2-dimethyl-1H-indol-5-yl)methyl]acetamide
• IFLab1_003010
• SR-01000130284-1
• AKOS024591929
• F0651-0138
• SR-01000130284
• 2-cyclohexyl-N-[(1,2-dimethylindol-5-yl)methyl]acetamide
• HMS1420I18

• Inchi： 1S/C19H26N2O/c1-14-10-17-11-16(8-9-18(17)21(14)2)13-20-19(22)12-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,20,22)
• InChI Key： VOMYJTUQPVZMKT-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=CC3=C(C=2)C=C(C)N3C)=O)CCCCC1

Computed Properties

• Exact Mass: 298.204513457g/mol
• Monoisotopic Mass: 298.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 537.1±38.0 °C(Predicted)
• pka: 15.85±0.46(Predicted)

Additional information on 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide

Comprehensive Overview of 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide (CAS No. 852137-05-4)

The compound 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide (CAS No. 852137-05-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural properties. This acetamide derivative features a cyclohexyl group and a dimethylindole moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions, which may offer insights into novel therapeutic pathways.

In recent years, the demand for indole-based compounds like 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide has surged, driven by their relevance in targeting neurological and inflammatory conditions. The compound's CAS No. 852137-05-4 is frequently searched in academic databases, reflecting its growing prominence in preclinical studies. Its methylacetamide backbone is also a focal point for synthetic chemists exploring structure-activity relationships (SAR) to optimize bioactivity.

From a synthetic chemistry perspective, the preparation of 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide involves multi-step organic reactions, including amidation and alkylation processes. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Meanwhile, the dimethylindole segment may influence binding affinity to specific biological targets, such as enzymes or receptors implicated in disease pathways.

The compound's potential applications extend to neuroprotective agents and anti-inflammatory drugs, aligning with current trends in precision medicine. Searches for "indole derivatives in neurodegeneration" or "acetamide-based therapeutics" highlight the intersection of this molecule with cutting-edge research. Its CAS No. 852137-05-4 is often cited in patents and journals, underscoring its commercial and scientific value.

Quality control and analytical characterization of 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate structural integrity, which are paramount for regulatory compliance in pharmaceutical development. The compound's stability under various conditions is another area of active investigation, particularly for formulation scientists.

Environmental and safety profiles of CAS No. 852137-05-4 are also under scrutiny, as sustainable chemistry gains traction. Researchers are exploring green synthesis routes to minimize waste and energy consumption during production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize eco-friendly chemical processes.

In summary, 2-cyclohexyl-N-(1,2-dimethyl-1H-indol-5-yl)methylacetamide represents a versatile scaffold with broad implications for drug development and biochemical research. Its CAS No. 852137-05-4 serves as a key identifier in scientific literature, while its structural features continue to inspire innovation in medicinal chemistry. As the scientific community delves deeper into its mechanisms, this compound may unlock new frontiers in therapeutic innovation.